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Cat. No.: B146609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dichlorophenylacetonitrile, also known as 2,6-Dichlorobenzyl cyanide, is a halogenated

aromatic nitrile with the chemical formula C₈H₅Cl₂N.[1] It serves as a crucial intermediate in the

synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and

dyes.[1] The presence of two chlorine atoms at the 2 and 6 positions of the phenyl ring, along

with the nitrile functional group, imparts unique chemical and biological properties to the

molecule, making it a subject of interest in medicinal chemistry and material science.[1] This

technical guide provides an in-depth overview of the chemical properties, reactivity, and

handling of 2,6-Dichlorophenylacetonitrile.

Chemical Properties
2,6-Dichlorophenylacetonitrile is a white to nearly white crystalline powder.[1][2] Its key

physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₈H₅Cl₂N [1][3][4]

Molecular Weight 186.03 g/mol [1][3][4]

CAS Number 3215-64-3 [1][2][3][4]

Appearance
White to light yellow crystalline

powder
[1][2]

Melting Point 73-78 °C [1][2]

IUPAC Name
2-(2,6-

dichlorophenyl)acetonitrile
[1][5]

Synonyms

2,6-Dichlorobenzyl cyanide,

2,6-

Dichlorobenzeneacetonitrile

[1][4][6]

InChI
InChI=1S/C8H5Cl2N/c9-7-2-1-

3-8(10)6(7)4-5-11/h1-3H,4H2
[1][4][5]

InChI Key
AOEJUUCUKRUCEF-

UHFFFAOYSA-N
[1][4][5]

SMILES C1=CC(=C(C(=C1)Cl)CC#N)Cl [1][5]

Chemical Reactivity
The reactivity of 2,6-Dichlorophenylacetonitrile is primarily influenced by the nitrile group and

the dichlorinated phenyl ring. The electron-withdrawing nature of the two chlorine atoms affects

the reactivity of the aromatic ring and the benzylic position.

Key Reactions:

Oxidation: The nitrile group can be oxidized to produce 2,6-dichlorobenzaldehyde. Common

oxidizing agents for this transformation include potassium permanganate and chromium

trioxide.[1]
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Reduction: The nitrile group can be reduced to form 2,6-dichlorobenzylamine. A common

reducing agent used for this reaction is lithium aluminum hydride.[1]

Hydrolysis: Under acidic or basic conditions, the nitrile group can be hydrolyzed to form 2,6-

dichlorophenylacetic acid. This is a common and useful reaction for the synthesis of

derivatives.

Nucleophilic Substitution: The compound can undergo nucleophilic substitution reactions,

leading to a variety of benzyl cyanide derivatives.[1] Common nucleophiles used in these

reactions include sodium methoxide and sodium ethoxide.[1]

Stability and Incompatibilities:

2,6-Dichlorophenylacetonitrile is a stable compound under normal conditions. However, it

should be kept away from strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[7] Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, nitrogen oxides, hydrogen cyanide, and

hydrogen chloride.[8]

2,6-Dichlorophenylacetonitrile

2,6-Dichlorobenzaldehyde

Oxidation
(e.g., KMnO4)

2,6-Dichlorobenzylamine

Reduction
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Caption: Key chemical reactions of 2,6-Dichlorophenylacetonitrile.

Experimental Protocols
Synthesis of 2,6-Dichlorophenylacetonitrile
A common laboratory-scale synthesis involves the reaction of 2,6-dichlorobenzyl chloride with a

cyanide salt.

Materials:

2,6-Dichlorobenzyl chloride

Potassium cyanide

18-crown-6 (catalyst)

Ethanol

Water

Procedure:

A solution of potassium cyanide (26 g, 400.00 mmol) and 18-crown-6 (0.05 g) in water (60

mL) is prepared in a 500 mL round-bottom flask.[2]

An ethanol (300 mL) solution of 2,6-dichlorobenzyl chloride (40 g, 206.24 mmol) is added to

the potassium cyanide solution.[2]

The reaction mixture is stirred under reflux conditions for 1 to 3 hours.[2] The progress of the

reaction is monitored by thin-layer chromatography.[2]

After the reaction is complete, the mixture is concentrated to dryness using a rotary

evaporator.[2]

The concentrated residue is washed with water (5 x 100 mL) to yield 2-(2,6-

dichlorophenyl)acetonitrile as a white solid.[2]
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Caption: Workflow for the synthesis of 2,6-Dichlorophenylacetonitrile.
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Hydrolysis of 2,6-Dichlorophenylacetonitrile to 2,6-
Dichlorophenylacetic Acid
This protocol details the conversion of the nitrile to a carboxylic acid.

Materials:

2,6-Dichlorophenylacetonitrile

Potassium hydroxide (KOH)

Ethanol

Water

Concentrated Hydrochloric acid (HCl)

Chloroform

Magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask, a solution of 2,6-dichlorophenylacetonitrile (18.6 g, 100 mmol) in

ethanol (40 mL) and water (50 mL) is prepared.[9][10]

Potassium hydroxide (30 g) is added to the mixture.[9][10]

The mixture is heated to 80°C for 20 hours.[9][10]

After cooling to room temperature, the reaction is quenched by the dropwise addition of

concentrated hydrochloric acid until the pH reaches 3.[9][10]

The product is extracted with chloroform (5 x 50 mL).[10]

The combined organic extracts are dried over magnesium sulfate, filtered, and the solvent is

evaporated to yield (2,6-dichloro-phenyl)-acetic acid.[10]
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Safety and Hazards
2,6-Dichlorophenylacetonitrile is classified as a toxic and hazardous substance. It is harmful

if swallowed, inhaled, or absorbed through the skin, and can cause skin and serious eye

irritation.

Handling and Personal Protective Equipment (PPE):

Work in a well-ventilated fume hood.[9]

Wear appropriate personal protective equipment, including safety goggles, chemical-

resistant gloves, and a lab coat.[7][9]

Avoid breathing dust.[7]

Wash hands thoroughly after handling.[7]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local regulations.[7]

Applications
Due to its versatile reactivity, 2,6-Dichlorophenylacetonitrile is a valuable building block in

several areas:

Pharmaceuticals: It serves as a precursor for the synthesis of various pharmaceutical

compounds.[1]

Agrochemicals: It is utilized in the production of herbicides and other agrochemicals.[1]

Dyes: It is used as an intermediate in the synthesis of dyes.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b146609?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Laboratory_Synthesis_of_2_6_Dichlorophenylacetic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC155080250&productDescription=2%2C6-DICHLOROPHENYLACETON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Laboratory_Synthesis_of_2_6_Dichlorophenylacetic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC155080250&productDescription=2%2C6-DICHLOROPHENYLACETON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC155080250&productDescription=2%2C6-DICHLOROPHENYLACETON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC155080250&productDescription=2%2C6-DICHLOROPHENYLACETON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC155080250&productDescription=2%2C6-DICHLOROPHENYLACETON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b146609?utm_src=pdf-body
https://www.smolecule.com/products/s703919
https://www.smolecule.com/products/s703919
https://www.smolecule.com/products/s703919
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Synthesis: It is a key intermediate for synthesizing a range of organic molecules.[1]

Biological Studies: The compound has been investigated for its biological activities, including

enzyme inhibition.[1]

Conclusion
2,6-Dichlorophenylacetonitrile is a compound of significant interest to the chemical and

pharmaceutical industries. Its distinct chemical properties and reactivity, stemming from the

dichlorinated phenyl ring and the nitrile group, allow for its use in the synthesis of a wide array

of valuable molecules. A thorough understanding of its properties, reactivity, and safe handling

procedures is essential for its effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146609#2-6-dichlorophenylacetonitrile-chemical-
properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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